Cas no 1895189-52-2 (3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 1895189-52-2
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• CID: 5890106
• PubChem ID: 116838576
• Update Time: 2025-06-26

3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine
• 1895189-52-2
• EN300-1958950

• Inchi： 1S/C9H9ClF3N/c10-6-1-2-8(11)7(5-6)9(12,13)3-4-14/h1-2,5H,3-4,14H2
• InChI Key： SDEZQTPMMHQROE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(CCN)(F)F)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 1895189-52-2)

The compound 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 1895189-52-2) is a fluorinated organic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoropropan-1-amine backbone and a 5-chloro-2-fluorophenyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine aligns with this trend, as its difluoro and chloro-fluoro moieties contribute to improved lipophilicity and binding affinity. This compound is often explored in the context of central nervous system (CNS) drug development, where fluorination plays a critical role in blood-brain barrier penetration.

The synthesis of CAS No. 1895189-52-2 typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its purity and stability are crucial for downstream applications, prompting rigorous analytical characterization using HPLC, NMR, and mass spectrometry. Researchers frequently search for high-purity 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine suppliers, emphasizing the need for reliable sourcing in academic and industrial settings.

Environmental and regulatory considerations are also pivotal in the use of fluorinated amines. While 1895189-52-2 is not classified as hazardous, its handling requires standard laboratory precautions. The compound's eco-toxicity profile and biodegradability are areas of ongoing study, reflecting broader industry concerns about sustainable chemistry. Keywords like green synthesis of fluorinated amines and safe handling of halogenated compounds are frequently associated with this topic.

In summary, 3-(5-chloro-2-fluorophenyl)-3,3-difluoropropan-1-amine represents a versatile building block in modern organic chemistry. Its applications span medicinal chemistry, material science, and catalysis, making it a subject of continuous innovation. As research progresses, this compound is likely to gain further attention for its role in addressing drug resistance and therapeutic targeting challenges.